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Compound of Interest

Compound Name: 6-Chloro-2-methylquinolin-4-ol

CAS No.: 15644-86-7

Cat. No.: B098667

Get Quote

Executive Summary
6-Chloro-2-methylquinolin-4-ol (also designated as 6-chloro-2-methyl-1H-quinolin-4-one) is a

fused heterocyclic scaffold widely utilized as an intermediate in the synthesis of antimalarials,

antibiotics, and specific kinase inhibitors.[1] Its utility is defined by its amphoteric nature and the

electronic influence of the chlorine substituent at the C6 position. This guide provides a

rigorous analysis of its solid-state properties, solution-phase tautomerism, and spectral

fingerprints.[1]

Key Metrics:

CAS Number: 15644-86-7[1][2][3][4][5][6][7]

Molecular Formula: C₁₀H₈ClNO[2]

Molecular Weight: 193.63 g/mol [4][6][8]

Primary Characteristic: High-melting solid (>300°C) exhibiting dominant keto-tautomerism in

neutral media.[1]
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Molecular Identity & Structural Dynamics
The Tautomeric Equilibrium
The nomenclature "quinolin-4-ol" suggests an aromatic enol structure; however, experimental

evidence confirms that the compound exists predominantly as the 4-quinolone (keto form) in

the solid state and in polar solvents (DMSO, MeOH).[1] This equilibrium is critical for

understanding its solubility profile and binding affinity in biological targets.

Keto Form (Left): Stabilized by N-H...O intermolecular hydrogen bonding, leading to high

lattice energy and poor aqueous solubility.

Enol Form (Right): Aromatic 4-hydroxyquinoline, accessible primarily in high pH conditions

(formation of enolate) or gas phase.[1]

Visualization of Tautomerism
The following diagram illustrates the proton transfer equilibrium between the N1 nitrogen and

the C4 oxygen.
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(Acidic pH < 2)

 Protonation (pKa ~2.5) 

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium and ionization states. The keto form is the thermodynamically

stable species in neutral environments.[1]

Physicochemical Properties[5][11][12][13]
Solid-State Characteristics
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The presence of the chlorine atom at C6 and the methyl group at C2 significantly alters the

crystal packing compared to the unsubstituted quinolone.

Property Value Context & Analysis

Melting Point 320–322 °C

Indicates strong intermolecular

H-bonding (dimer formation)

typical of 4-quinolones.[1]

Decomposition often

accompanies melting.

Appearance
Off-white to pale yellow

powder

Coloration intensifies upon

oxidation or trace impurity

presence.

LogP (Calc) ~2.5 – 2.9

The "ol" form calculates higher

(~4.0), but the dominant polar

"one" form dictates actual

lipophilicity.

pKa (Acidic) ~11.0
Deprotonation of the N-H (or

O-H). Very weak acid.

pKa (Basic) ~2.3
Protonation of the carbonyl

oxygen. Very weak base.

Solubility Profile
The compound is notoriously insoluble in water and non-polar organics (hexane, ether) due to

its high crystal lattice energy.

High Solubility: DMSO, DMF, hot Glacial Acetic Acid.

Moderate Solubility: Hot Methanol/Ethanol.

Insoluble: Water, Diethyl Ether, Chloroform (at RT).

Synthesis Pathway (Conrad-Limpach)[1]
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To ensure high purity for characterization, the Conrad-Limpach synthesis is the industry

standard. This method avoids the formation of the isomeric 2-hydroxy-4-methylquinoline (Knorr

product) by controlling the kinetic vs. thermodynamic reaction conditions.[1]

Reaction Scheme
Condensation: 4-Chloroaniline + Ethyl Acetoacetate

Enamine Intermediate.

Cyclization: Thermal cyclization at high temperature (>250°C) in a heat transfer medium

(e.g., Dowtherm A).

4-Chloroaniline + Ethyl Acetoacetate

β-Anilino Crotonate
(Enamine Intermediate)

Step 1: Condensation
(Cat. HCl, 80°C, -H2O)

Step 2: Thermal Cyclization
(250°C, Dowtherm A, -EtOH)

6-Chloro-2-methylquinolin-4-ol
(Precipitates upon cooling)

Click to download full resolution via product page
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Figure 2: The Conrad-Limpach synthesis route favoring the 4-hydroxy isomer.

Spectral Characterization
NMR Spectroscopy (¹H NMR)
Data is typically acquired in DMSO-d₆ due to solubility constraints.[1]

δ 2.38 ppm (s, 3H): Methyl group at C2.

δ 5.95 ppm (s, 1H): Proton at C3 (Vinyl proton of the quinolone ring).

δ 7.55 ppm (dd, 1H, J=8.8, 2.4 Hz): Proton at C7.

δ 7.65 ppm (d, 1H, J=8.8 Hz): Proton at C8.

δ 8.05 ppm (d, 1H, J=2.4 Hz): Proton at C5 (Deshielded by carbonyl).

δ 11.80 ppm (br s, 1H): N-H proton (indicative of keto form).

Mass Spectrometry[9]
Method: ESI+ or EI.

M+ Peak: 193.03 (100%), 195.03 (33%). The 3:1 ratio confirms the presence of a single

Chlorine atom.

Experimental Protocols
Protocol A: Synthesis Verification
Objective: Synthesize and purify 6-Chloro-2-methylquinolin-4-ol to >98% purity.

Condensation: Mix 4-chloroaniline (1 eq) and ethyl acetoacetate (1.1 eq) with catalytic HCl (3

drops) in benzene or toluene. Reflux with a Dean-Stark trap to remove water.[1]

Isolation of Intermediate: Evaporate solvent to obtain the oily enamine (ethyl 3-(4-

chlorophenylamino)but-2-enoate).[1]
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Cyclization: Add the enamine dropwise to boiling diphenyl ether (250°C). Caution: Vigorous

reaction. Stir for 30 minutes.

Purification: Cool the mixture to room temperature. The product will precipitate. Filter and

wash copiously with hexane (to remove diphenyl ether) and acetone.

Recrystallization: Recrystallize from DMF or glacial acetic acid if necessary.

Protocol B: pKa Determination (Spectrophotometric)
Objective: Determine the ionization constants due to low aqueous solubility.

Stock Solution: Dissolve 1 mg of compound in 10 mL DMSO.

Buffer Preparation: Prepare a series of aqueous buffers ranging from pH 1 to pH 13.

Titration: Add 50 µL of stock solution to 2.5 mL of each buffer.

Analysis: Measure UV-Vis absorbance (200–400 nm).

Acidic Shift: Observe bathochromic shift at pH < 2 (Protonation).

Basic Shift: Observe shift at pH > 11 (Enolate formation).

Calculation: Plot Absorbance vs. pH at

to determine the inflection points (pKa).
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(Foundational Conrad-Limpach methodology).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b098667?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/SpectrumEN_612-57-7_13CNMR.htm
https://www.pharmaffiliates.com/en/15644-86-7-6-chloro-2-methyl-1h-quinolin-4-one-pa2710181.html
https://www.calpaclab.com/6-chloro-2-methylquinolin-4-ol-98-purity-c10h8clno-10-grams/aab-aa007y2x-10g
https://buyersguidechem.com/cas/15644-86-7__6-Chloro-4-hydroxy-2-methylquinoline
https://www.echemi.com/produce/pr22080120832-6-chloro-2-methylquinolin-4-ol.html
https://cymitquimica.com/products/10-038844/15644-86-7/6-chloro-2-methylquinolin-4-ol/
https://m.chemicalbook.com/ProdSupplierGWCB0286716_EN.htm
https://m.molbase.com/moldata/26721033.html
https://www.benchchem.com/product/b098667/docs#technical-whitepaper-physicochemical-profiling-of-6-chloro-2-methylquinolin-4-ol-1
https://www.benchchem.com/product/b098667/docs#technical-whitepaper-physicochemical-profiling-of-6-chloro-2-methylquinolin-4-ol-1
https://www.benchchem.com/product/b098667/docs#technical-whitepaper-physicochemical-profiling-of-6-chloro-2-methylquinolin-4-ol-1
https://www.benchchem.com/product/b098667/docs#technical-whitepaper-physicochemical-profiling-of-6-chloro-2-methylquinolin-4-ol-1
https://www.benchchem.com/product/b098667?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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